Cas no 2098041-31-5 (1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile)

1-(Cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile is a heterocyclic compound featuring a pyrazole core substituted with a cyclopropylmethyl group, a thiophene moiety, and a nitrile functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where pyrazole derivatives are valued for their bioactivity. The presence of the thiophene ring enhances electronic properties, while the nitrile group offers reactivity for further derivatization. The cyclopropylmethyl substitution may influence metabolic stability and binding affinity in target interactions. This compound serves as a valuable intermediate in the development of novel bioactive molecules, offering a balance of reactivity and structural diversity for medicinal chemistry and material science applications.

1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile structure

2098041-31-5 structure

Product Name:1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile

CAS No:2098041-31-5

MF:C₁₂H₁₁N₃S

MW:229.300840616226

CID:5724383

PubChem ID:121211201

Update Time:2025-05-19

1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- AKOS026721305
- 2-(cyclopropylmethyl)-5-thiophen-3-ylpyrazole-3-carbonitrile
- 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile
- F2198-1066
- 2098041-31-5
- 1H-Pyrazole-5-carbonitrile, 1-(cyclopropylmethyl)-3-(3-thienyl)-
- Inchi： 1S/C12H11N3S/c13-6-11-5-12(10-3-4-16-8-10)14-15(11)7-9-1-2-9/h3-5,8-9H,1-2,7H2
- InChI Key： ZHIOTRRQGPHGEE-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C1C=C(C#N)N(CC2CC2)N=1

Computed Properties

Exact Mass: 229.06736854g/mol
Monoisotopic Mass: 229.06736854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 69.8Å²

Experimental Properties

Density: 1.37±0.1 g/cm3(Predicted)
Boiling Point: 373.8±32.0 °C(Predicted)
pka: -0.90±0.10(Predicted)

1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C136486-100mg	1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1h-pyrazole-5-carbonitrile	2098041-31-5		100mg	$ 115.00	2022-06-06
TRC	C136486-500mg	1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1h-pyrazole-5-carbonitrile	2098041-31-5		500mg	$ 435.00	2022-06-06
TRC	C136486-1g	1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1h-pyrazole-5-carbonitrile	2098041-31-5		1g	$ 660.00	2022-06-06
Life Chemicals	F2198-1066-0.25g	1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile	2098041-31-5	95%+	0.25g	$419.0	2023-09-06
Life Chemicals	F2198-1066-0.5g	1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile	2098041-31-5	95%+	0.5g	$442.0	2023-09-06
Life Chemicals	F2198-1066-1g	1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile	2098041-31-5	95%+	1g	$466.0	2023-09-06
Life Chemicals	F2198-1066-2.5g	1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile	2098041-31-5	95%+	2.5g	$932.0	2023-09-06
Life Chemicals	F2198-1066-5g	1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile	2098041-31-5	95%+	5g	$1398.0	2023-09-06
Life Chemicals	F2198-1066-10g	1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile	2098041-31-5	95%+	10g	$1957.0	2023-09-06

1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile Related Literature

1. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
2. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
5. Exciting clusters, what does off-resonance actually mean?†

Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252

Additional information on 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile

Comprehensive Overview of 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile (CAS No. 2098041-31-5)

1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile (CAS No. 2098041-31-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique molecular structure combining a cyclopropylmethyl group, a thiophene ring, and a carbonitrile functional group, making it a versatile intermediate for drug discovery and material science applications. Its heterocyclic framework is particularly valued for modulating biological activity and enhancing metabolic stability.

In recent years, the demand for highly functionalized pyrazole compounds like 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile has surged due to their potential in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). Researchers are actively exploring its role in developing therapies for inflammatory diseases and metabolic disorders, aligning with the growing focus on precision medicine. The compound's thiophene moiety also contributes to its applicability in organic electronics, a hot topic in sustainable technology.

Synthetic routes to CAS No. 2098041-31-5 often involve multicomponent reactions or palladium-catalyzed cross-coupling, reflecting trends in green chemistry and atom economy. Analytical characterization typically employs NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring compliance with stringent quality control standards. These methodologies resonate with industry demands for reproducible synthesis and scalability.

From an SEO perspective, users frequently search for "pyrazole carbonitrile applications" or "thiophene-containing drug candidates," underscoring the relevance of this compound. Its structure-activity relationship (SAR) is another trending query, as scientists seek to optimize its bioavailability and selectivity. Additionally, discussions on AI-driven molecular design often highlight such scaffolds for virtual screening pipelines.

Regulatory and safety profiles of 1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazole-5-carbonitrile adhere to global REACH and ICH guidelines, with no reported hazards under normal handling conditions. This aligns with the increasing emphasis on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing. The compound's stability under ambient conditions further supports its utility in long-term storage scenarios.

In conclusion, CAS No. 2098041-31-5 represents a cutting-edge example of rational drug design and materials innovation. Its interdisciplinary applications—from medicinal chemistry to optoelectronics—position it as a focal point for future R&D investments. As the scientific community prioritizes sustainable synthesis and targeted therapeutics, this compound is poised to remain a key player in advancing both fields.